Cas no 53179-13-8 (Pirfenidone)

• Product Name: Pirfenidone
• CAS No: 53179-13-8
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD00866047
• CID: 56362
• PubChem ID: 125307545
• Update Time: 2025-12-22

Pirfenidone Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-phenylpyridin-2(1H)-one
• Pirfenidone
• 5-Methyl-N-phenyl-2-
• 5-METHYL-N-PHENYL-2-1H-PYRIDONE
• 5-Methyl-N-phenyl-2-1H-pyridone [Pirfenidone]
• AMR69
• 5-METHYL-1-PHENYL-1H-PYRIDIN-2-ONE
• 5-METHYL-1-PHENYL-2(1H)-PYRIDINONE
• 5-methyl-1-phenyl-2(1h)-pyridon
• 5-METHYL-1-PHENYL-2-(1H)-PYRIDONE
• 5-methyl-1-phenyl-2-pyridone
• 5-methyl-1-phenyl-pyridin-2-one
• 5-Methyl-1-phenylpyridine-2(1H)-one
• amr-69
• Pirfenidone also see 5-Methyl-1-Phenyl-2(1H)-Pyridinone
• S-7701
• TORASEMIDETECHPIRFENIDONE
• Esbriet
• Deskar
• Pirfenidonum
• Pirfenidona
• Pirespa
• AMR 69
• Pirfenidone [USAN:INN]
• 5-methyl-1-phenyl-2-pyridinone
• Pirfenidonum [INN-Latin]
• Pirfenidona [INN-Spanish]
• 2(1H)-Pyridinone, 5-methyl-1-phenyl-
• 5-Methyl-1-phenyl-2(1H)-pyridone
• 5-methyl-1-phenylpyridin-2-one
• D7NLD2JX7U
• ISWRGOKTTBVCFA-UHFF
• AB07515
• Pirfenidone- Bio-X
• J-523979
• Esbriet (TN)
• FT-0602686
• Tox21_500907
• HY-B0673
• DB04951
• NCGC00015806-06
• PIRFENIDONE (EP MONOGRAPH)
• s2907
• EN300-7366392
• FT-0672092
• Pirfenidone (JAN/USAN/INN)
• DTXSID4045183
• PIRFENIDONE [EMA EPAR]
• NCGC00015806-04
• 2(1H)-Pyridone, 5-methyl-1-phenyl-
• Tox21_110225_1
• CCG-204989
• Tox21_110225
• EU-0100907
• HMS3651P08
• PIRFENIDONE [VANDF]
• NCGC00015806-01
• PIRFENIDONE [MART.]
• SMR000326900
• NCGC00015806-02
• NCGC00015806-17
• PIRFENIDONE [JAN]
• PIRFENIDONE [EP MONOGRAPH]
• NCGC00024992-01
• SY034783
• D01583
• HMS3262F16
• 5-21-07-00197 (Beilstein Handbook Reference)
• Pirfenidonum (INN-Latin)
• SCHEMBL4708
• Lopac0_000907
• Lopac-P-2116
• ESBRIET COMPONENT PIRFENIDONE
• NCGC00024992-02
• MLS000860042
• Pirfenidone, European Pharmacopoeia (EP) Reference Standard
• Pirfenidona (INN-Spanish)
• Pirfenidone; 5-Methyl-N-phenyl-2-1H-pyridone
• SR-01000076061-3
• NCGC00015806-03
• NCGC00015806-05
• NSC748456
• 5-METHYL-1-PHENYL-1,2-DIHYDROPYRIDIN-2-ONE
• NSC 748456
• NCGC00024992-03
• L04AX05
• BDBM50005201
• CAS-53179-13-8
• PIRFENIDONE [ORANGE BOOK]
• MFCD00866047
• CHEMBL1256391
• NSC-748456
• KS-5041
• S-7701,AMR-69
• Pirfenidonum (Latin)
• PIRFENIDONE [WHO-DD]
• PIRFENIDONE [INN]
• BCP04473
• NCGC00261592-01
• Pirfenidone, >=97% (HPLC)
• PIRFENIDONE [USAN]
• HMS3412G13
• BM164275
• UNII-D7NLD2JX7U
• SW220156-1
• Bio1_000886
• 1-phenyl-5-methyl-2-pyridinone
• 5-Methyl-N-phenyl-2-1H-pyridone-d5(pirfenidone-d5)
• SR-01000076061-1
• HSDB 8340
• HMS3267I06
• PIRFENIDONE (MART.)
• SDCCGSBI-0050882.P002
• PIRFENIDONE [MI]
• HMS2234G24
• SR-01000076061
• HMS3676G13
• Tocris-1093
• DTXCID2025183
• Bio1_001375
• P1871
• BRN 1526549
• Bio1_000397
• Pirfenidone(AMR69)
• HMS3372A08
• P 2116
• BRD-K96862998-001-09-8
• 53179-13-8
• AKOS006273697
• AM84939
• Q2060696
• F-647
• A829431
• GTPL7532
• AC-6797
• CHEBI:32016
• Prfendone
• PIRFENIDONE COMPONENT OF ESBRIET
• Tox21 110225
• LP00907
• BRD-K96862998-001-03-1
• NS00001642
• BRD-K96862998-001-15-5
• S-7701,AMR-69 , S-7701 , AMR69
• Pirfenidone(AMR69)?
• BRD-K96862998-001-14-8

• MDL： MFCD00866047
• Inchi： 1S/C12H11NO/c1-10-7-8-12(14)13(9-10)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： ISWRGOKTTBVCFA-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C)=CN1C1C=CC=CC=1
• BRN： 1526549

Computed Properties

• Exact Mass: 185.08400
• Monoisotopic Mass: 185.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 1.9

Experimental Properties

• Color/Form: Powder
• Density: 1.137
• Melting Point: 107.0 to 111.0 deg-C
• Boiling Point: 329°C at 760 mmHg
• Flash Point: 152.7 ºC
• Refractive Index: 1.592
• Solubility: DMSO: ≥10 mg/mL, soluble
• PSA: 22.00000
• LogP: 2.14590

Pirfenidone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• RTECS：UV1148200
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22
• Safety Term：S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones
• Pharmaceutical and Biochemical Products Medical Target Class

Additional information on Pirfenidone

Pirfenidone (CAS No. 53179-13-8): A Comprehensive Guide to Its Properties, Applications, and Market Trends

Pirfenidone (CAS No. 53179-13-8) is a small molecule drug with significant therapeutic potential, particularly in the treatment of fibrotic diseases. Known for its anti-fibrotic and anti-inflammatory properties, Pirfenidone has garnered attention in both clinical and research settings. This article delves into the chemical properties, mechanisms of action, therapeutic applications, and current market trends of Pirfenidone, providing a thorough understanding of its role in modern medicine.

The chemical name of Pirfenidone is 5-methyl-1-phenyl-2-(1H)-pyridone, and its molecular formula is C₁₂H₁₁NO. With a molecular weight of 185.23 g/mol, this compound exhibits a white to pale yellow crystalline appearance. Pirfenidone is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. Its unique structure contributes to its ability to modulate fibrotic pathways, making it a valuable asset in treating conditions like idiopathic pulmonary fibrosis (IPF).

One of the most frequently searched questions about Pirfenidone is, "How does Pirfenidone work?" The drug primarily functions by inhibiting the production of transforming growth factor-beta (TGF-β), a key cytokine involved in fibrosis. Additionally, Pirfenidone reduces the synthesis of collagen and other extracellular matrix components, thereby slowing the progression of fibrotic diseases. Its anti-inflammatory effects are mediated through the suppression of tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β), further enhancing its therapeutic profile.

The therapeutic applications of Pirfenidone extend beyond IPF. Researchers are exploring its potential in treating other fibrotic conditions, such as liver fibrosis, kidney fibrosis, and even certain types of cancer. Clinical trials have shown promising results, particularly in reducing disease progression and improving patient outcomes. For instance, a 2023 study highlighted the efficacy of Pirfenidone in mitigating radiation-induced lung fibrosis, a common complication in cancer patients undergoing radiotherapy.

Market trends indicate a growing demand for Pirfenidone, driven by the increasing prevalence of fibrotic diseases and the lack of effective treatments. The global Pirfenidone market is projected to expand at a compound annual growth rate (CAGR) of 8.5% from 2023 to 2030. Key players in the pharmaceutical industry are investing heavily in research and development to explore new formulations and delivery methods, such as extended-release tablets and inhalation therapies, to enhance patient compliance and efficacy.

Another hot topic in the Pirfenidone discourse is its safety profile. Common side effects include nausea, fatigue, and photosensitivity, which are generally manageable with dose adjustments. However, patients and healthcare providers often search for "Pirfenidone side effects management" to optimize treatment plans. Recent advancements in pharmacogenomics aim to identify genetic markers that predict individual responses to Pirfenidone, paving the way for personalized medicine approaches.

In conclusion, Pirfenidone (CAS No. 53179-13-8) stands as a groundbreaking therapeutic agent with multifaceted applications in fibrotic diseases. Its unique mechanism of action, coupled with ongoing research and market growth, underscores its importance in modern healthcare. As scientists continue to unravel its full potential, Pirfenidone is poised to remain a cornerstone in the fight against fibrosis and related conditions.